Cas no 1782211-97-5 (2-amino-1-(5-chlorofuran-2-yl)propan-1-one)

• Product Name: 2-amino-1-(5-chlorofuran-2-yl)propan-1-one
• CAS No: 1782211-97-5
• MF: C₇H₈ClNO₂
• MW: 173.596920967102
• CID: 6156948
• PubChem ID: 82653540
• Update Time: 2025-10-29

2-amino-1-(5-chlorofuran-2-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(5-chlorofuran-2-yl)propan-1-one
• EN300-1978133
• 1782211-97-5

• Inchi： 1S/C7H8ClNO2/c1-4(9)7(10)5-2-3-6(8)11-5/h2-4H,9H2,1H3
• InChI Key： VVLBIVJCNMFNKK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C(C)N)=O)O1

Computed Properties

• Exact Mass: 173.0243562g/mol
• Monoisotopic Mass: 173.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-amino-1-(5-chlorofuran-2-yl)propan-1-one

Comprehensive Overview of 2-amino-1-(5-chlorofuran-2-yl)propan-1-one (CAS No. 1782211-97-5)

2-amino-1-(5-chlorofuran-2-yl)propan-1-one, with the CAS number 1782211-97-5, is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications. This compound belongs to the furan derivatives family, characterized by a 5-chlorofuran-2-yl moiety attached to a propan-1-one backbone with an amino group at the second carbon. Its molecular formula is C₇H₈ClNO₂, and it exhibits a molecular weight of approximately 173.6 g/mol. Researchers and industry professionals are increasingly interested in this compound for its potential roles in pharmaceutical intermediates, material science, and other high-value applications.

The growing interest in 2-amino-1-(5-chlorofuran-2-yl)propan-1-one is partly driven by the broader demand for furan-based compounds in modern chemistry. Furan derivatives are known for their versatility, often serving as building blocks for more complex molecules. The presence of the chloro and amino functional groups in this compound enhances its reactivity, making it a candidate for further chemical modifications. Recent studies have explored its potential in synthesizing novel heterocyclic compounds, which are crucial in drug discovery and development. This aligns with the current trend of optimizing small molecule therapeutics and bioactive intermediates in the pharmaceutical industry.

From a synthetic chemistry perspective, CAS 1782211-97-5 offers several advantages. Its 5-chlorofuran-2-yl group provides a stable aromatic framework, while the propan-1-one segment allows for further functionalization. The amino group introduces nucleophilic properties, enabling reactions such as acylation, alkylation, and condensation. These features make it a valuable intermediate for constructing more complex molecular architectures. In the context of green chemistry, researchers are also investigating eco-friendly synthesis routes for this compound to minimize environmental impact, a topic of high relevance in today's sustainability-focused research landscape.

Another area of interest is the compound's potential role in material science. Furan derivatives are increasingly being explored for their electronic and optical properties, particularly in the development of organic semiconductors and photovoltaic materials. The unique electronic distribution in 2-amino-1-(5-chlorofuran-2-yl)propan-1-one, influenced by the chloro and amino substituents, could contribute to advancements in these fields. This aligns with the global push toward renewable energy and efficient electronic devices, making it a timely subject for research and development.

In terms of safety and handling, 2-amino-1-(5-chlorofuran-2-yl)propan-1-one requires standard laboratory precautions. While it is not classified as a hazardous material under most regulatory frameworks, proper storage conditions—such as protection from light and moisture—are recommended to maintain its stability. Researchers should also adhere to general guidelines for handling organic compounds to ensure safety and reproducibility in experiments. This practical aspect is often a focus of queries from laboratory technicians and synthetic chemists seeking to work with this compound.

The commercial availability of CAS 1782211-97-5 has also been a point of discussion. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the rising demand from academic and industrial laboratories. Pricing, purity, and scalability are common concerns among buyers, reflecting the broader challenges in the fine chemicals market. As with many specialized intermediates, the cost-effectiveness of large-scale synthesis remains a critical factor for its widespread adoption.

Looking ahead, the future of 2-amino-1-(5-chlorofuran-2-yl)propan-1-one appears promising. Its structural features and reactivity profile position it as a candidate for further exploration in multiple domains, from medicinal chemistry to advanced materials. Ongoing research will likely uncover new applications and optimize existing synthetic protocols, reinforcing its relevance in the scientific community. For those interested in furan chemistry or heterocyclic synthesis, this compound represents an intriguing subject with substantial potential for innovation.